- Preparation of 6-aza-quinoline derivatives for preventing or treating cancer in patients with oncogenic mutations in the BRAF gene and B-Raf protein, World Intellectual Property Organization, , ,
Cas no 934016-09-8 (Methyl 4-acetylpicolinate)

Methyl 4-acetylpicolinate structure
Product Name:Methyl 4-acetylpicolinate
CAS No:934016-09-8
Molecular Formula:C9H9NO3
Molecular Weight:179.172662496567
MDL:MFCD18256188
CID:1091270
PubChem ID:69248921
Methyl 4-acetylpicolinate Properties
Names and Identifiers
-
- 4-acetyl-2-Pyridinecarboxylic acid methyl ester
- Methyl 4-acetylpicolinate
- methyl 4-acetylpyridine-2-carboxylate
- GZLDGDOOYSWNMY-UHFFFAOYSA-N
- FCH1150140
- AK145099
- AX8283189
- DB-209331
- DS-7989
- SB53093
- AKOS022176884
- Methyl4-acetylpicolinate
- MFCD18256188
- SCHEMBL4939178
- CS-0095190
- C77204
- SY316997
- 934016-09-8
-
- MDL: MFCD18256188
- InChIKey: GZLDGDOOYSWNMY-UHFFFAOYSA-N
- Inchi: 1S/C9H9NO3/c1-6(11)7-3-4-10-8(5-7)9(12)13-2/h3-5H,1-2H3
- SMILES: O=C(C1C=C(C(C)=O)C=CN=1)OC
Computed Properties
- Exact Mass: 179.058243149g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 179.058243149g/mol
- Heavy Atom Count: 13
- Complexity: 215
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.7
- Topological Polar Surface Area: 56.3
Methyl 4-acetylpicolinate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003AN9-100mg |
Methyl 4-acetylpyridine-2-carboxylate |
934016-09-8 | 97% | 100mg |
$12.00 | 2025-02-19 | |
A2B Chem LLC | AB52965-100mg |
Methyl 4-acetylpicolinate |
934016-09-8 | 95% | 100mg |
$12.00 | 2024-05-20 | |
Aaron | AR003AVL-100mg |
Methyl 4-acetylpyridine-2-carboxylate |
934016-09-8 | 97% | 100mg |
$13.00 | 2025-01-22 | |
abcr | AB528138-250 mg |
Methyl 4-acetylpicolinate, 95%; . |
934016-09-8 | 95% | 250MG |
€245.80 | 2023-04-17 | |
Alichem | A029207931-250mg |
Methyl 4-acetylpicolinate |
934016-09-8 | 95% | 250mg |
$156.56 | 2023-08-31 | |
Ambeed | A179855-100mg |
Methyl 4-acetylpicolinate |
934016-09-8 | 97% | 100mg |
$16.0 | ||
Chemenu | CM126552-1g |
methyl 4-acetylpicolinate |
934016-09-8 | 95% | 1g |
$355 | 2021-08-05 | |
Crysdot LLC | CD11010059-1g |
Methyl 4-acetylpicolinate |
934016-09-8 | 95+% | 1g |
$376 | 2024-07-19 | |
eNovation Chemicals LLC | D747243-250mg |
Methyl 4-acetylpyridine-2-carboxylate |
934016-09-8 | 97% | 250mg |
$185 | 2022-09-08 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02630-25g |
Methyl 4-acetylpicolinate |
934016-09-8 | 95% | 25g |
$3428 | 2023-09-07 |
Methyl 4-acetylpicolinate Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Palladium diacetate , 1,1-Bis(diphenylphosphino)ferrocene Solvents: Ethanol ; rt; 16 h, 55 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; 16 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; pH 6 - 7, rt
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; pH 6 - 7, rt
Reference
- Preparation of heterocyclic FXR modulators, World Intellectual Property Organization, , ,
Methyl 4-acetylpicolinate Raw materials
Methyl 4-acetylpicolinate Preparation Products
Methyl 4-acetylpicolinate Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:934016-09-8)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Methyl 4-acetylpicolinate Related Literature
-
Gennaro Chiarello,Vito Fabio,Antonio Politano Chem. Commun., 2019,55, 8607-8610
-
Ryo Negishi,Reito Iwata,Tsuyoshi Tanaka,David Kisailus,Yoshiaki Maeda,Tomoko Yoshino Analyst, 2019,144, 990-996
-
Surukonti Niveditha,Maneesha Esther Mohanty,Nanubolu Jagadeesh Babu,Arunandan Kumar J. Mater. Chem. C, 2015,3, 1208-1224
-
Yan-Ping He,Ying Zhang,Yan-Jun Zheng CrystEngComm, 2013,15, 6009-6014
-
Vincent Ritleng,Anna Magdalena Oertel,Michael J. Chetcuti Dalton Trans., 2010,39, 8153-8160
-
Chenghao Luo,Long Huang,Yikun Chen,Hao Ren,Hao Liu,Zhaohui Liu RSC Adv., 2022,12, 3431-3436
-
Antonia Kaloudi-Chantzea,Nikolaos Karakostas,Florian Pitterl,Catherine P. Raptopoulou,Nikos Glezos,George Pistolis Chem. Commun., 2012,48, 12213-12215
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8. Back cover
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Georg T. Höfler,Andrada But,Frank Hollmann Org. Biomol. Chem., 2019,17, 9267-9274
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10. Transition metal dichalcogenide coated gold nanoshells for highly effective photothermal therapy†Saeed Bagheri,Mahdi Esmaeilzadeh Phys. Chem. Chem. Phys., 2023,25, 33038-33047
Recommended suppliers
Amadis Chemical Company Limited
(CAS:934016-09-8)Methyl 4-acetylpicolinate

Purity:99%
Quantity:5g
Price($):446.0